Cas no 2171956-56-0 (5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid)

• Product Name: 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid
• CAS No: 2171956-56-0
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6429414
• PubChem ID: 165582077
• Update Time: 2025-05-21

5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid
• EN300-1563279
• 5-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]pentanoic acid
• 2171956-56-0

• Inchi： 1S/C25H28F2N2O5/c1-2-29(14-8-7-13-22(30)31)23(32)25(26,27)16-28-24(33)34-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21H,2,7-8,13-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： QNRFUIKSUNWEOS-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(N(CC)CCCCC(=O)O)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid

Comprehensive Overview of 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid (CAS No. 2171956-56-0)

In the rapidly evolving field of pharmaceutical and biochemical research, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid (CAS No. 2171956-56-0) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and unique functional groups, plays a pivotal role in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on its applications due to its potential in enhancing the stability and bioavailability of therapeutic peptides.

The compound’s name highlights its structural complexity, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). The presence of difluoropropanamido and pentanoic acid moieties further underscores its utility in modifying peptide backbones to improve metabolic stability. These attributes make it a valuable tool for scientists exploring novel drug candidates, particularly in the fields of oncology, neurology, and infectious diseases.

Recent advancements in AI-driven drug discovery and high-throughput screening have amplified the demand for specialized building blocks like 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid. Its compatibility with automated synthesis platforms and ability to introduce fluorinated residues into peptides align with the growing trend of developing next-generation therapeutics. Fluorination, in particular, is a hot topic in medicinal chemistry, as it can enhance a molecule’s binding affinity and resistance to enzymatic degradation.

From an SEO perspective, users frequently search for terms such as “Fmoc-protected amino acids,” “fluorinated peptide analogs,” and “CAS 2171956-56-0 applications.” These queries reflect the compound’s relevance in both academic and industrial settings. Additionally, the rise of personalized medicine and bioconjugation techniques has further driven interest in this molecule, as it enables the precise engineering of peptide-based drugs tailored to individual patient needs.

Quality control and synthesis optimization are critical when working with 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying its purity and structural integrity. Suppliers and researchers must adhere to stringent protocols to ensure consistency, especially when the compound is used in GMP-compliant manufacturing processes.

In conclusion, 5-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamidopentanoic acid (CAS No. 2171956-56-0) represents a cutting-edge tool in modern drug development. Its multifaceted applications, combined with the increasing demand for innovative therapeutic solutions, position it as a key player in the future of biopharmaceutical innovation. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of precision medicine and targeted therapies.